Journal Name:Photonics and Nanostructures - Fundamentals and Applications
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IF:0
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Photonics and Nanostructures - Fundamentals and Applications ( IF 0 ) Pub Date: 2023-03-02 , DOI:
10.1007/s13233-023-00142-9
Silica-based aerogels are the appropriate and well-known porous materials that have become interesting in science and technology, especially in the biomedical community. Silica-based aerogels are prepared from silica gels where the liquid is drawn out of the network structure so that its three-dimensional structure is not disturbed. From a nanotechnologist's perspective, silica aerogels will have a special place in nanotechnology because they have low density, large surface area and nanometer pores, and the size of their pores can be adjusted in different ways. In addition to their prominent features, these materials are very attractive despite the possibility of changing their chemical composition according to the desired applications. Recent advances in silica-based aerogels as well-known porous materials have had a great impact on extensive application in various fields mostly in high-tech science and engineering, and biomedical usages, including environmental control, tissue engineering, cancer diagnosis, cancer therapy, biomarking, and drug delivery. Many vital and key issues in the field of (nano) material applications, especially their usages in biomedicine, should be investigated before clinical applications. Some of these important issues include toxicity, bioactivity, compatibility, and so on. Minimal toxicity and maximum biodegradability are two important future challenging issues related to the interaction of (nano) materials and biological systems. So, it is essential to know how to design and synthesize nanoscale structures for medical and biological applications. Engaging with materials whose characteristics can be customized is very important in the medical field. In this review, we intend to provide up-to-date information on silica-based aerogels and applications in biomedicine. Hence, this review summarizes biomedical applications of silica-based aerogels and discusses the potential toxicity induced by them. The present study focuses on the basic concepts and recent advances in silica-based aerogels in the biomedical field.
Graphical abstractBiomedical applications of silica-based aerogels
Photonics and Nanostructures - Fundamentals and Applications ( IF 0 ) Pub Date: 2023-04-12 , DOI:
10.1007/s13233-023-00152-7
Photonics and Nanostructures - Fundamentals and Applications ( IF 0 ) Pub Date: 2023-04-05 , DOI:
10.1007/s13233-023-00141-w
With the recent advancement in emerging biomedical engineering fields, such as tissue engineering, regenerative medicine, and wearable medical devices, there is a growing need to develop adhesives that can function not only as tissue sealants for surgery and wound closure, but also attach various biomaterials and devices. These “bioadhesives” should allow refined control of cohesive and adhesive properties, while significantly improving the biocompatibility and biodegradability. For this reason, bioadhesives are being developed using a wide range of natural biopolymers with proven biocompatibility that can also impart multifunctionality either using their innate properties and/or obtained via various chemical modifications. In this review, state-of-the-art bioadhesives made from multifunctional biopolymers are introduced.
Graphical abstractNatural biopolymers are increasingly utilized to develop adhesives for biomedical applications, including wound healing and biomedical devices, for their favorable physicomechanical properties as well as their proven biocompatibility. Furthermore, various modification strategies are often employed to impart multifunctionality. In this review, recent development and notable examples of bioadhesives based on multifunctional biopolymers are highlighted.
Photonics and Nanostructures - Fundamentals and Applications ( IF 0 ) Pub Date: 2023-02-27 , DOI:
10.1007/s13233-023-00138-5
In this paper, lutein block polyethylene glycol (lutein-b-PEG) copolymers were synthesized by hydrophilic modification of lutein with carboxylated polyethylene glycol (CT-PEG). The unreacted lutein was loaded into micelles formed by self-assembly of block copolymers to prepare composite nanoparticles. The results of FT-IR, 1H NMR, gel permeation chromatography (GPC), UV–vis and critical micellar concentration (CMC) showed that the double terminal carboxyl group ratio of CT-PEG reached 50.31%, and lutein-b-PEG was successfully synthesized without destroying the structure of lutein. Compared with lutein, the retention rate of lutein composite nanoparticles increased from 4.32 to 81.3% after 30 days of storage in the dark. In addition, the saturation solubility and bioaccessibility of lutein nanoparticles were increased 35 times and 5.2 times, respectively, due to micellar formation and improved water solubility. These findings indicated that the lutein composite nanoparticles modified with PEG significantly improved the chemical stability, water solubility, and bioaccessibility of lutein.
Graphical abstract
Photonics and Nanostructures - Fundamentals and Applications ( IF 0 ) Pub Date: 2023-02-22 , DOI:
10.1007/s13233-023-00139-4
In this study, the water absorption of poly(styrene-co-itaconate) PSITNa ionomers, having two ion pairs in an ionic repeat unit, was investigated. Plotting the water absorption data as a function of the ionic repeat unit content revealed that the PSITNa ionomer exhibited more water uptake than the poly(styrene-co-methacrylate) PSMANa ionomer, having one Na–carboxylate ion pair per ionic repeat unit. On the other hand, when the water absorption data were simply expressed as a function of the ion content, it was found that the PSMANa ionomer showed more water absorption than the PSITNa ionomer. These results and the SAXS results suggested that to increase the degree of water absorption of the ionomer, it would be better for the ion pairs of the ionomer to form aggregates with other ion pairs rather than to exist alone in the matrix. In addition, it was observed that the degree of water absorption of the ionomer gradually improved as the size of the cation used for neutralization of the ionomer increased. These results and morphological results indicated that when the strength of interaction between ion pairs was weakened, the number of ionic aggregates decreased, and, at the same time, the ionic aggregates readily absorbed water due to weak interaction between ion pairs in the aggregates.Graphical abstract
The water absorption of poly(styrene-co-itaconate) PSITNa ionomers was investigated. It was found that to increase the degree of water absorption of the ionomer, it would be better for the ion pairs of the ionomer to form ionic aggregates with other ion pairs rather than to exist alone in the matrix. In addition, when the strength of interaction between ion pairs was weakened, the ionic aggregates readily absorbed water due to weak interaction between ion pairs in the ionic aggregates.
Photonics and Nanostructures - Fundamentals and Applications ( IF 0 ) Pub Date: 2023-04-19 , DOI:
10.1007/s13233-023-00156-3
Hydrogel have been widely applied in the field of tissue engineering and disease therapy, because hydrogel can not only regenerate and repair damaged tissues, but also avoid unnecessary side effects as well as enhance the accumulation at lesions. The function of hydrogel mainly depended on the property of basic polymer materials. The nature-like tissue and environment-friendly characteristics of hydrogel are widely applied in disease therapy. Therefore, hydrogel was carefully designed from these biocompatible polymer materials through covalent and noncovalent crosslinking, and can be recognized as suitable scaffolds for tissue repair and regeneration. The obtained hydrogel can promote the transport of nutrients and oxygen through interconnected macropores. In addition, the physical and chemical crosslinking versatility of hydrogel can not only enhance its mechanical strength and adhesive property, but also can be used as a reservoir to realize sustain-release of drugs. Moreover, hydrogel can fill the irregular lesions sites, promote wound healing and bear the high-frequency motion of the lesion sites. In this paper, we will summarize some biocompatible hydrogels for some primary disease treatment, and provide some inspiration for researchers to design suitable hydrogel, so as to overcome the limitations of current disease treatment and promote the clinical transformation of hydrogel.Graphical AbstractThe application of the environment-stimulus hydrogel in disease synergistic therapy
Photonics and Nanostructures - Fundamentals and Applications ( IF 0 ) Pub Date: 2023-07-13 , DOI:
10.1007/s13233-023-00180-3
Biofilms are said to feed on oil contents found in synthetic rubber compounds used in sealing, pipeline and water separation valve applications but the extent of the degradation is not known. This work provides a way of characterizing the microscopic degradation as a result of the microbial adsorption on the rubber compound surfaces. Pseudomonas aeruginosa bacteria were grown on ethylene propylene diene monomer (EPDM) rubber compounds having increasing oil amounts. Results revealed that the microorganisms adhered and fed more on the oil-rich surfaces than those with less oil or oil-less surfaces and promoted smooth morphologies with reduced surface roughness values. Furthermore, elongation at break results from tensile test measurement showed an increase in stiffness with increasing oil amount after the bacteria degradation. This work supports rubber engineers when selecting rubber compounds for water contact applications.Graphical abstract
Photonics and Nanostructures - Fundamentals and Applications ( IF 0 ) Pub Date: 2023-04-03 , DOI:
10.1007/s13233-023-00157-2
With the concept of environmental protection deeply rooted in the hearts of the people, people pay more attention to the development of environmentally friendly flame retardants. Triazine flame retardants, which are environmentally friendly, have good compatibility with polymer matrix and strong molecular designability, have attracted extensive attention. In this paper, the general strategies for synthesizing small molecule triazine flame retardants, linear triazine flame retardants and hyperbranched triazine flame retardants are introduced, and the synthesis principle and application effect are emphasized. The development direction of triazine-based flame retardants in the future is also prospected.Graphical abstract
Photonics and Nanostructures - Fundamentals and Applications ( IF 0 ) Pub Date: 2023-06-16 , DOI:
10.1007/s13233-023-00175-0
Polysulfones (PSF) are specialty thermoplastics that are commonly used in dialysis membranes production. In the present work, the effects of γ-rays irradiation and thermal treatments on the expired PSF dialysis membranes (Helixone) were investigated with the purpose of reusing them. Irradiation below 35 kGy or thermal treatments at temperatures below 150 °C were proven not to affect the essential characteristics of the membranes, but chemical as well as morphological changes start to appear at a dose of 35 kGy as well as at a treatment temperature above 150 °C. Structural analysis of the membranes before and after treatments indicated that two mechanisms could be suggested for membranes properties deterioration. Oxidation of the polymer was the main mechanism on irradiation treatment, while polyvinylpyrrolidone (PVP) degradation and elution were more pronounced in thermal treatments. Both type of treatments at moderate conditions improved the hydrophilicity and water uptake of the membranes but these properties progressively deteriorate at irradiation dose of 35 kGy and at treatment temperature above 150 °C. A method of reactivating expired Helixone was suggested by reloading of PVP followed by treatments in buffer solution at pH = 7.2 for 12 h. This was shown to decrease the PVP elution by 10% in comparison with the un-treated membrane.
Graphical abstractThe polysulfone (PSF) dialyzer will expire after the recommended date stated by the manufacturer due to elution of poly (vinylpyrrolidone) (PVP). Loading the PSF membrane with a fresh PVP solution followed by curing by equilibration in buffer solution at pH=7.2, decreased the PVP elution by 10% in comparison with the un-treated membrane.
Photonics and Nanostructures - Fundamentals and Applications ( IF 0 ) Pub Date: 2023-03-06 , DOI:
10.1007/s13233-023-00145-6
Zwitterionic polymers are frequently used as non-fouling materials for surface modification with following application in medical devices, implants or areas of our lives such as food, water, and energy. Here, authors report the synthesis of zwitterionic poly(l-glutamic acid) copolymer bearing sulfobetaine via combining the ring-opening polymerization of N-carboxyanhydride of γ-benzyl-l-glutamate and grafting reaction of propargylamine, tyramine, and 3-(dimethylamino)-1-propylamine to the polymer backbone with subsequent reaction of 1,3-propanesultone leading to the formation of zwitterionic poly(l-glutamic acid) containing sulfobetaine groups. Zwitterionic properties of the copolymer are represented by positively charged quaternary ammonium groups and negatively charged sulfobetaine moieties. The chemical structure of the synthesized zwitterionic poly(l-glutamic acid) was characterized by 1H NMR, FTIR, and UV/Vis spectroscopy. The zwitterionic abilities of copolymer were confirmed by zeta potential measurements. The zeta potential of zwitterionic polymer decreased from + 15 mV to − 19 mV upon stepwise pH increases from 2 to 11. The surface properties such as hydrophilicity and non-fouling abilities were tested by contact angle analysis and surface plasmon resonance technique, respectively. The prepared material indicates the formation of highly hydrophilic surfaces with relatively low contact angle (26°) and remarkable anti-protein adsorption functions reflected in lower resonance wavelength shifts from SPR sensogram. Results of this work show the importance of the developed biodegradable zwitterionic poly(l-glutamic acid)-based coatings for applications in various biomedical fields.Graphical abstractNovel zwitterionic sulfobetaine poly(l-glutamic acid)-based copolymer is prepared by the ring-opening polymerization of N-carboxyanhydride with following grafting reaction and subsequent introducing of the sulfobetaine groups. The developed biocompatible material indicates outstanding anti-fouling abilities and high hydrophilicity. The observed properties are promising for the development of non-fouling materials with biomedical applications
Supplementary Information
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